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Compound of Interest

Compound Name: ZPCK

Cat. No.: B1681812

This document provides a comprehensive, step-by-step guide for the safe and compliant
disposal of Z-Pro-Lys-CMK (ZPCK), a peptide chloromethyl ketone and irreversible caspase
inhibitor. Adherence to these procedures is critical to ensure the safety of laboratory personnel
and to protect the environment.

Immediate Safety and Hazard Information

ZPCK is a hazardous chemical that requires careful handling. The primary hazards are
summarized below.

Hazard Identification and Classification:
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Data sourced from multiple Safety Data Sheets (SDS).[1][2]

Personal Protective Equipment (PPE):

Protection Type Specification

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166(EU) or NIOSH
(US). A face shield is also recommended.[1][3]

Eye/Face Protection

) ] Wear chemical-impermeable gloves (e.g., nitrile
Skin Protection ) ) )
rubber) and impervious clothing.[1][2]

) ) If dust is generated, use a full-face respirator
Respiratory Protection ) ) ] ]
with an appropriate particulate filter.[1]

_ A lab coat or chemical-resistant apron should be
Body Protection
worn.

Pre-Disposal and Handling Protocols
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Proper handling and storage are crucial to prevent accidental exposure and environmental
contamination.

Handling and Storage:

e Ventilation: Always handle ZPCK in a well-ventilated area, preferably within a chemical fume
hood.[1]

» Avoid Dust Formation: As ZPCK is a white powder, take care to avoid creating and inhaling
dust.[1][3]

o Storage: Store ZPCK in its original, tightly sealed container in a cool, dry, and well-ventilated
place, away from incompatible materials such as strong acids, bases, and oxidizing agents.

[1][2]
Spill Management:

In the event of a spill, evacuate the area and prevent the spread of the dust. Wearing
appropriate PPE, carefully sweep up the solid material, avoiding dust generation, and place it
into a designated, labeled hazardous waste container. Do not allow the spilled material to enter
drains or waterways.[3]

Step-by-Step Disposal Procedure

The following procedure outlines the compliant disposal of ZPCK waste. Direct disposal into
laboratory sinks or general trash is strictly prohibited due to its high aquatic toxicity.[2][3]

Experimental Protocol: ZPCK Waste Segregation and Collection
o Designate a Waste Container:

o Select a container that is in good condition, compatible with the chemical waste (e.g., a
high-density polyethylene or glass bottle), and has a secure, tight-fitting lid.

o Ensure the container is clean and dry before use.

o Label the Waste Container:
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o Before adding any waste, affix a "Hazardous Waste" label to the container.

o On the label, clearly write "ZPCK Waste" and list all constituents, including any solvents
used. Do not use abbreviations.

o Include the date when the first waste is added.

o Waste Collection:

o Carefully transfer all ZPCK-contaminated materials into the designated hazardous waste
container. This includes:

» Unused or expired ZPCK powder.
» Solutions containing ZPCK.

» The first rinse of any glassware or equipment that was in contact with ZPCK. This first
rinseate must be collected as hazardous waste.[2]

» Contaminated consumables such as pipette tips, weigh boats, and wipes.
» Container Management:

o Keep the hazardous waste container securely closed at all times, except when adding
waste.[4]

o Store the waste container in a designated satellite accumulation area within the laboratory,
under the control of the generating personnel.[1][4]

o Ensure secondary containment is used for liquid waste containers to prevent spills.
o Arrange for Professional Disposal:

o Once the container is full or is no longer needed, arrange for its collection by your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor.

o Follow your institution's specific procedures for requesting a waste pickup.
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Disposal of Empty ZPCK Containers:

Empty containers that held ZPCK must also be managed as hazardous waste unless properly
decontaminated.

e Triple Rinsing:

o Rinse the empty container three times with a suitable solvent (e.g., ethanol or methanol)
that can dissolve ZPCK.

o Collect all three rinsates as hazardous waste and add them to your ZPCK waste
container.

e Final Disposal:
o After triple rinsing, deface or remove the original product label.

o The decontaminated container can then typically be disposed of in the regular laboratory
glass or plastic recycling, or as general waste, in accordance with your institution's
policies.

Diagrams and Workflows

The following diagrams illustrate the key decision-making and procedural workflows for the
proper disposal of ZPCK.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1681812?utm_src=pdf-body
https://www.benchchem.com/product/b1681812?utm_src=pdf-body
https://www.benchchem.com/product/b1681812?utm_src=pdf-body
https://www.benchchem.com/product/b1681812?utm_src=pdf-body
https://www.benchchem.com/product/b1681812?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

ZPCK Waste Generated

Select & Label
Hazardous Waste Container

:

Collect All ZPCK-Contaminated
Materials (Solid & Liquid)

:

Keep Container
Securely Closed

:

Store in Designated
Satellite Accumulation Area

Request Pickup from
EHS/Licensed Contractor

Figure 1: ZPCK Waste Disposal Workflow
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Figure 2: Empty ZPCK Container Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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